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Compound of Interest

Compound Name: TH9619

Cat. No.: B11929107 Get Quote

FOR IMMEDIATE USE BY RESEARCH PERSONNEL

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling TH9619, a potent inhibitor of methylenetetrahydrofolate

dehydrogenase/cyclohydrolase 1 and 2 (MTHFD1/2). Due to its cytotoxic and antineoplastic

properties, stringent adherence to these protocols is mandatory to ensure personnel safety and

prevent environmental contamination.

Immediate Safety Information: Personal Protective
Equipment (PPE)
Given that TH9619 is a potent cytotoxic compound that induces apoptosis, handling requires a

comprehensive PPE strategy.[1][2] The following table summarizes the minimum required PPE.

In the absence of specific Occupational Exposure Limit (OEL) data for TH9619, a conservative

approach aligning with guidelines for handling highly potent active pharmaceutical ingredients

(HPAPIs) is required.
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PPE Category Specification Rationale

Hand Protection

Double gloving with

chemotherapy-rated nitrile

gloves. Change outer gloves

every 30-60 minutes or

immediately upon

contamination.

Prevents skin contact with the

cytotoxic agent. Double

gloving provides an additional

barrier in case of a tear or

puncture in the outer glove.

Eye Protection

ANSI Z87.1-rated safety

glasses with side shields or

chemical splash goggles.

Protects eyes from splashes or

aerosols of TH9619 solutions.

Body Protection

Disposable, solid-front, back-

closing laboratory gown made

of a low-lint, non-permeable

material (e.g., polyethylene-

coated polypropylene).

Prevents contamination of

personal clothing and skin. The

solid front and back closure

provide maximum protection.

Respiratory Protection

A NIOSH-approved N95 or

higher respirator is required

when handling the powdered

form of TH9619.

Powdered TH9619 poses an

inhalation hazard. A respirator

minimizes the risk of inhaling

aerosolized particles.

Face Protection

A face shield should be worn in

conjunction with safety glasses

or goggles when there is a

significant risk of splashes.

Provides an additional layer of

protection for the entire face

from splashes of TH9619

solutions.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling TH9619 from receipt to

experimental use.

2.1. Compound Receipt and Storage

Inspect Package: Upon receipt, inspect the package for any signs of damage or leakage. If

compromised, do not open and follow your institution's hazardous material spill protocol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b11929107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Don PPE: Before handling the primary container, don the appropriate PPE as outlined in the

table above.

Verify and Log: Verify the compound identity and quantity against the shipping documents.

Log the compound into your chemical inventory system.

Storage: Store TH9619 in a clearly labeled, sealed, and chemically resistant secondary

container. The recommended storage temperature for a stock solution is -80°C for up to 6

months or -20°C for up to 1 month.[1] The storage location should be a designated,

restricted-access area for potent compounds.

2.2. Preparation of Stock Solutions

Work in a Containment Device: All handling of powdered TH9619 and preparation of

solutions must be performed in a certified chemical fume hood or a biological safety cabinet

to prevent inhalation and contamination.

Weighing: Use a dedicated, calibrated balance within the containment device. Handle the

powder with care to avoid generating dust.

Solubilization: Slowly add the desired solvent to the powdered TH9619. Refer to the

manufacturer's data sheet for solubility information.

Labeling: Clearly label the stock solution container with the compound name, concentration,

solvent, date of preparation, and appropriate hazard symbols.

2.3. Experimental Use

Minimize Quantities: Use the smallest feasible quantity of TH9619 for your experiments.

Controlled Environment: Conduct all experiments involving TH9619 in a designated area

within the laboratory.

Avoid Aerosol Generation: Use techniques and equipment that minimize the generation of

aerosols, such as using filtered pipette tips and avoiding vigorous vortexing.
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Decontamination: After each use, decontaminate all surfaces and equipment that may have

come into contact with TH9619 using a suitable decontamination solution (e.g., a 10%

bleach solution followed by a 70% ethanol rinse).

Disposal Plan: Segregation and Decontamination
Proper disposal of TH9619 and contaminated materials is crucial to prevent environmental

release and exposure to personnel. All waste contaminated with TH9619 is considered

cytotoxic hazardous waste.

Waste Type Segregation and Disposal Protocol

Solid Waste (Gloves, gowns, pipette tips, etc.)

Place in a designated, leak-proof, and puncture-

resistant hazardous waste container clearly

labeled "Cytotoxic Waste." This container should

be lined with a yellow chemotherapy waste bag.

Liquid Waste (Unused solutions, cell culture

media)

Collect in a dedicated, sealed, and shatter-proof

hazardous waste container labeled "Cytotoxic

Liquid Waste." Do not mix with other chemical

waste streams.

Sharps Waste (Needles, syringes, glass vials)

Dispose of immediately in a puncture-resistant

sharps container specifically designated for

cytotoxic sharps. The container should be

clearly labeled "Cytotoxic Sharps."

Final Disposal: All cytotoxic waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office for high-temperature incineration. Do not dispose of any

TH9619-contaminated waste in regular trash or down the drain.

Mechanism of Action and Experimental Workflow
TH9619 is a potent inhibitor of both the dehydrogenase and cyclohydrolase activities of

MTHFD1 and MTHFD2.[1] In cancer cells, this inhibition disrupts one-carbon metabolism,

leading to a depletion of thymidine, which in turn causes replication stress and S-phase arrest,

ultimately inducing apoptosis.[1][2]
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TH9619 MTHFD1/2inhibits One-Carbon Metabolismregulates Thymidine Synthesis Replication Stressdepletion leads to S-Phase Arrest Apoptosis

Preparation

Experimentation

Disposal

Receive & Inspect TH9619

Store at -80°C/-20°C

Don Appropriate PPE

Weigh Powder in Hood

Prepare Stock Solution

Treat Cells with TH9619

Incubate for Desired Time

Collect Experimental Data

Decontaminate Work Area

Segregate Cytotoxic Waste

Arrange EHS Waste Pickup
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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